Cas no 1557753-67-9 (5-(prop-2-yn-1-yl)(propyl)aminopyrazine-2-carboxylic acid)

• Product Name: 5-(prop-2-yn-1-yl)(propyl)aminopyrazine-2-carboxylic acid
• CAS No: 1557753-67-9
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 5758010
• PubChem ID: 81805527
• Update Time: 2025-05-24

5-(prop-2-yn-1-yl)(propyl)aminopyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1449445
• AKOS020786577
• 1557753-67-9
• 5-[(prop-2-yn-1-yl)(propyl)amino]pyrazine-2-carboxylic acid
• 5-(prop-2-yn-1-yl)(propyl)aminopyrazine-2-carboxylic acid

• Inchi： 1S/C11H13N3O2/c1-3-5-14(6-4-2)10-8-12-9(7-13-10)11(15)16/h1,7-8H,4-6H2,2H3,(H,15,16)
• InChI Key： FJMUGXAROVJSRI-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C=N1)N(CC#C)CCC)=O

Computed Properties

• Exact Mass: 219.100776666g/mol
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.3Ų

Additional information on 5-(prop-2-yn-1-yl)(propyl)aminopyrazine-2-carboxylic acid

5-(Prop-2-Yn-1-Yl)(Propyl)Aminopyrazine-2-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No 1557753-67-9, known as 5-(prop-2-yn-1-yl)(propyl)aminopyrazine-2-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structure and potential applications in drug development and material science. In this article, we will delve into its chemical properties, synthesis methods, biological activities, and recent advancements in research.

Chemical Structure and Properties

The molecular structure of 5-(prop-2-yn-1-yl)(propyl)aminopyrazine-2-carboxylic acid is characterized by a pyrazine ring substituted with an amino group at position 5 and a carboxylic acid group at position 2. The amino group is further substituted with a propargyl (prop-2-yn-1-yl) and a propyl group, creating a unique combination of functional groups that contribute to its chemical reactivity and biological activity. The presence of the pyrazine ring, a six-membered aromatic heterocycle with two nitrogen atoms, imparts stability and aromaticity to the molecule.

Synthesis and Optimization

The synthesis of 5-(prop-2-yn-1-y l)(propyl)aminopyrazine-2-carboxylic acid involves a multi-step process that typically begins with the preparation of the pyrazine derivative. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. Researchers have explored various coupling reactions, including Buchwald-Hartwig amination and Suzuki-Miyaura coupling, to construct the amino-substituted pyrazine core efficiently.

Biological Activity and Applications

Recent research has highlighted the potential of this compound in various biological systems. Studies have demonstrated its ability to modulate key enzymes and receptors, making it a promising candidate for drug development. For instance, investigations into its anti-inflammatory properties have shown significant reductions in cytokine production in vitro, suggesting potential applications in treating inflammatory diseases.

Structural Activity Relationship (SAR)

Understanding the relationship between the structure of 5-(prop-2-y n1-y l)(propyl)aminopyrazine-2-carboxylic acid and its biological activity is crucial for optimizing its therapeutic potential. Researchers have conducted extensive SAR studies to identify critical substituents that influence activity. These studies have revealed that the propargyl group plays a pivotal role in enhancing the molecule's bioavailability and receptor binding affinity.

Future Directions

As research on this compound continues to evolve, there is growing interest in exploring its applications beyond traditional pharmacology. Potential avenues include its use as a building block in materials science for constructing advanced materials with tailored properties. Additionally, ongoing clinical trials are evaluating its safety and efficacy in treating various conditions, paving the way for future therapeutic applications.

In conclusion, 5-(prop-2-y n1-y l)(propyl)aminopyrazine-2-carboxylic acid represents a promising molecule with diverse applications across multiple scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and biological studies, positions it as a key player in future innovations within organic chemistry and pharmacology.